Cas no 126264-49-1 (methyl morpholine-3-carboxylate)

• Product Name: methyl morpholine-3-carboxylate
• CAS No: 126264-49-1
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• MDL: MFCD04038676
• CID: 138842
• PubChem ID: 3286806
• Update Time: 2025-11-06

methyl morpholine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl morpholine-3-carboxylate
• Methyl 3-Morpholinecarboxylate
• 3-MORPHOLINECARBOXYLIC ACID METHYL ESTER
• methyl morpholine-3-carboxylate hydrochloride
• -MORPHOLINECARBOXYLIC ACID METHYL ESTER
• 3-Morpholinecarboxylic acid methyl ester HCl
• 3-morpholinecarboxylic acid methyl ester hydrochloride
• 3-Morpholinecarboxylicacid,methylester(9CI)
• Methyl (S)-3-Morpholinecarboxylate
• 3-Morpholinecarboxylic acid, methyl ester
• 3-Morpholinecarboxylicacid, methyl ester
• morpholine-3-carboxylic acid methyl ester
• Methyl3-Morpholinecarboxylate
• methylmorpholine-3-carboxylate
• Jsp001674
• VVYXIRKYWOEDRA-UHFFFAOYSA-N
• BCP28783
• CS-D1697
• SB31576
• morpholine-3-carboxylic acid, methyl ester
• MFCD04038676
• J-512939
• AKOS006281227
• SB11301
• EN300-137333
• 3-Morpholinecarboxylicacid,methylester
• CS-11043
• DTXSID70391073
• MFCD06799486
• AM20080199
• SB11304
• SY015551
• SCHEMBL710459
• 3-morpholinecarboxylic acid methyl ester, AldrichCPR
• SY015552
• Methyl (R)-3-Morpholinecarboxylate
• 3-Morpholinecarboxylic acid methyl ester, 97%
• SY003800
• 126264-49-1
• FT-0695092
• DB-013289
• methyl morpholine-3-carboxylate

• MDL： MFCD04038676
• Inchi： 1S/C6H11NO3/c1-9-6(8)5-4-10-3-2-7-5/h5,7H,2-4H2,1H3
• InChI Key： VVYXIRKYWOEDRA-UHFFFAOYSA-N
• SMILES： O1CCNC(C(=O)OC)C1

Computed Properties

• Exact Mass: 145.07393
• Monoisotopic Mass: 145.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6
• XLogP3: -0.6

Experimental Properties

• Density: 1.106±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 202.2±30.0 ºC (760 Torr),
• Flash Point: 76.1±24.6 ºC,
• Refractive Index: 1.436
• Solubility: Soluble (430 g/l) (25 º C),
• PSA: 47.56
• LogP: -0.52340

methyl morpholine-3-carboxylate Security Information

• Hazard Category Code： R22;R51
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl morpholine-3-carboxylate

Market Research and Analysis Report on methyl morpholine-3-carboxylate (126264-49-1)

Recent advancements in the chemical and pharmaceutical industries have highlighted the significance of methyl morpholine-3-carboxylate, identified by the CAS number 126264-49-1. This compound has garnered attention due to its potential applications in drug development, biochemical research, and specialized chemical manufacturing. This report provides an in-depth analysis of the current market landscape, research trends, and future prospects for methyl morpholine-3-carboxylate.

The demand for methyl morpholine-3-carboxylate is driven by its role as an intermediate in the synthesis of various bioactive compounds. Its unique chemical properties, including high stability and reactivity under specific conditions, make it a valuable component in both academic research and industrial processes. Recent studies have explored its potential in the development of novel therapeutic agents, particularly in the fields of oncology and neurodegenerative diseases.

Market analysis indicates a growing interest in methyl morpholine-3-carboxylate from global suppliers and procurement teams. The increasing focus on personalized medicine and the need for high-purity intermediates have further amplified its market value. Key players in the chemical industry are investing in advanced production techniques to meet the rising demand for this compound while ensuring compliance with stringent regulatory standards.

Research findings suggest that methyl morpholine-3-carboxylate exhibits promising bioavailability and pharmacokinetic profiles, making it a viable candidate for preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from laboratory research to commercial application.

In conclusion, methyl morpholine-3-carboxylate (126264-49-1) holds significant potential as a key intermediate in drug development and biochemical research. Its market trajectory is poised for growth, driven by advancements in synthetic chemistry, increasing demand from pharmaceutical sectors, and strategic investments by industry leaders. This report underscores the importance of staying informed about emerging trends and maintaining a competitive edge in this dynamic field.